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An In-depth Technical Guide to the Chemical Structure and Stereochemistry of Neostenine

Introduction
Neostenine is a member of the Stemona alkaloids, a complex family of natural products

isolated from the roots and rhizomes of various Stemona species.[1] For centuries, extracts

from these plants have been utilized in traditional Chinese and Japanese medicine to treat

respiratory conditions.[1] Neostenine, in particular, has garnered significant interest from the

scientific community due to its notable antitussive (cough-suppressing) properties,

demonstrated in animal models.[1][2]

From a chemical standpoint, Neostenine presents a formidable challenge and an attractive

target for total synthesis due to its intricate, tetracyclic core structure containing seven

stereogenic centers.[1] This guide provides a detailed overview of its chemical structure,

absolute stereochemistry, physicochemical properties, and the experimental methodologies

employed in its synthesis and characterization.

Chemical Structure and Properties
Neostenine is a tetracyclic alkaloid featuring a fused pyrrolo[1,2-a]azepine nucleus integrated

with a butyrolactone ring.[2] Its molecular formula is C₁₇H₂₇NO₂.[3][4]

Table 1: Chemical Identifiers and Properties of Neostenine
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Property Value Reference

Molecular Formula C₁₇H₂₇NO₂ [3][4]

Molecular Weight 277.4 g/mol [4]

IUPAC Name

10-ethyl-14-methyl-12-oxa-4-

azatetracyclo[7.6.1.0⁴,¹⁶.0¹¹,¹⁵]

hexadecan-13-one

[3]

CAS Number 477953-07-4 [4]

Boiling Point (Predicted) 414.6 ± 45.0 °C at 760 mmHg [4]

Density (Predicted) 1.1 ± 0.1 g/cm³ [4]

Flash Point (Predicted) 146.3 ± 19.6 °C [4]

Stereochemistry and Absolute Configuration
The complex structure of Neostenine includes seven chiral centers, leading to a specific three-

dimensional arrangement of its atoms. The determination of its precise stereochemistry is

crucial for understanding its biological activity and for guiding synthetic efforts.

The absolute configuration of Neostenine's seven chiral centers has been unambiguously

determined through X-ray crystallography of heavy-atom derivatives.[2] The established

configuration is as follows:

Table 2: Absolute Configuration of Chiral Centers in Neostenine
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Chiral Center Absolute Configuration

C1 S

C9 S

C9a R

C10 R

C11 R

C13 S

C14 R

(Configuration data sourced from reference[2],

with atom numbering potentially varying by

publication.)

Neostenine is a stereoisomer of Stenine, another prominent Stemona alkaloid. The structural

relationship and stereochemical divergence between Neostenine, Stenine, and the

synthetically derived 13-epineostenine are critical aspects of their chemistry.[1]
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Stereochemical Relationships of Stenine and Neostenine

Stenine

Neostenine
(Isomer of Stenine)

Differ in core
stereochemistry

13-epi-Neostenine

Epimers at C-13

Workflow: Stereodivergent Synthesis of Neostenine Core
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Workflow: Determination of Absolute Configuration

Isolate Neostenine (1)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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